Cas no 53557-61-2 (4,6-Pyrimidinediamine, 2-chloro- (9CI))

• Product Name: 4,6-Pyrimidinediamine, 2-chloro- (9CI)
• CAS No: 53557-61-2
• MF: C₄H₅ClN₄
• MW: 144.562298536301
• CID: 838877
• Update Time: 2026-04-29

4,6-Pyrimidinediamine, 2-chloro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinediamine, 2-chloro- (9CI)
• 2-Chloro-pyrimidine-4,6-diamine
• 2-Chloropyrimidine-4,6-diamine

Experimental Properties

• Density: 1.564±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 273-274 °C (decomposition)
• Solubility: Dissolution (38 g/l) (25 º C),

Additional information on 4,6-Pyrimidinediamine, 2-chloro- (9CI)

Introduction to 4,6-Pyrimidinediamine, 2-chloro- (9CI) and Its Significance in Modern Chemical Biology

4,6-Pyrimidinediamine, 2-chloro- (9CI), with the CAS number 53557-61-2, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic organic molecule, characterized by its pyrimidine core structure modified by chloro and amino substituents, has garnered attention due to its potential applications in the development of novel therapeutic agents. The pyrimidine scaffold is a fundamental motif in biochemistry, playing a pivotal role in the structure of nucleic acids and various bioactive molecules.

The structural features of 4,6-Pyrimidinediamine, 2-chloro- (9CI) make it a versatile intermediate in synthetic chemistry. The presence of both amino and chloro functional groups provides multiple sites for chemical modification, enabling the synthesis of a diverse array of derivatives. These derivatives can be explored for their biological activity, particularly in the context of inhibiting enzymes or interacting with biological targets relevant to diseases such as cancer, inflammation, and infectious disorders.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target specific enzymes involved in disease pathways. Pyrimidine-based compounds have emerged as promising candidates due to their ability to mimic natural biomolecules and interfere with critical biological processes. For instance, studies have demonstrated that pyrimidine derivatives can inhibit kinases, which are often overactive in cancer cells. The chloro-substituted pyrimidine diamine derivative is of particular interest because the chlorine atom can enhance binding affinity through dipole-dipole interactions or hydrogen bonding with biological targets.

The CAS number 53557-61-2 serves as a unique identifier for this compound, facilitating its use in scientific literature and patent filings. Researchers often rely on such identifiers to ensure precision and consistency when referencing specific chemical entities. The systematic naming convention used for 4,6-Pyrimidinediamine, 2-chloro- (9CI) adheres to the rules set forth by the International Union of Pure and Applied Chemistry (IUPAC), ensuring that scientists worldwide can accurately interpret and utilize this information.

One of the most compelling aspects of 4,6-Pyrimidinediamine, 2-chloro- (9CI) is its potential as a building block for more complex pharmacophores. By modifying its structure through further chemical transformations, researchers can generate compounds with tailored biological activities. For example, introducing additional functional groups or altering the substitution pattern can lead to derivatives with enhanced solubility, bioavailability, or selectivity for particular targets. Such modifications are crucial for optimizing drug candidates for clinical use.

The field of medicinal chemistry has seen significant advancements благодаря to computational methods that predict the binding affinity of small molecules to biological targets. These computational tools often rely on detailed structural information about compounds like 4,6-Pyrimidinediamine, 2-chloro- (9CI) to model interactions at the molecular level. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify promising candidates for further investigation.

Recent studies have highlighted the importance of understanding the electronic properties of heterocyclic compounds in designing effective inhibitors. The electron-withdrawing nature of the chloro group in 4,6-Pyrimidinediamine, 2-chloro- (9CI) can influence its reactivity and interactions with biological targets. This feature makes it an attractive scaffold for developing molecules that require precise control over electronic distribution to achieve optimal binding properties.

In addition to its potential as an inhibitor precursor, 4,6-Pyrimidinediamine, 2-chloro- (9CI) has been explored as a component in materials science applications. Pyrimidine-based compounds exhibit unique photophysical properties that make them suitable for use in organic electronics and optoelectronic devices. For instance, they can be incorporated into light-emitting diodes (LEDs) or photovoltaic cells due to their ability to absorb and emit light efficiently.

The synthesis of 4,6-Pyrimidinediamine, 2-chloro- (9CI) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions at the chloro-substituted positions followed by diazotization and coupling reactions to introduce amino groups at specific locations on the pyrimidine ring. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact.

The safety profile of 4,6-Pyrimidinediamine, 2-chloro- (9CI) is another critical consideration in its application as a research tool or drug intermediate. While it is not classified as a hazardous material under standard regulatory guidelines， proper handling procedures should still be followed to minimize exposure risks。 Researchers typically work under controlled conditions using personal protective equipment (PPE) such as gloves， goggles， and lab coats when handling this compound.

As our understanding of biological systems continues to evolve， so does the demand for innovative chemical tools to study these systems at a molecular level。 Compounds like 4，6-Pyrimidinediamine， 2-chloro-(9CI) will remain indispensable in advancing our knowledge of disease mechanisms and developing new therapeutic strategies。 The ongoing exploration of its derivatives promises to yield exciting breakthroughs in both academia and industry.